Cas no 2228822-71-5 (3-amino-2-3-(methoxymethyl)phenylpropan-1-ol)
3-amino-2-3-(methoxymethyl)phenylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-3-(methoxymethyl)phenylpropan-1-ol
- 3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol
- EN300-1777359
- 2228822-71-5
-
- Inchi: 1S/C11H17NO2/c1-14-8-9-3-2-4-10(5-9)11(6-12)7-13/h2-5,11,13H,6-8,12H2,1H3
- InChI Key: DPCOIZBTMLLKAX-UHFFFAOYSA-N
- SMILES: OCC(CN)C1C=CC=C(COC)C=1
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.5Ų
3-amino-2-3-(methoxymethyl)phenylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777359-0.05g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1777359-0.1g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1777359-0.25g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1777359-0.5g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1777359-1.0g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1777359-2.5g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1777359-5.0g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1777359-10.0g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1777359-1g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1777359-5g |
3-amino-2-[3-(methoxymethyl)phenyl]propan-1-ol |
2228822-71-5 | 5g |
$4309.0 | 2023-09-20 |
3-amino-2-3-(methoxymethyl)phenylpropan-1-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-amino-2-3-(methoxymethyl)phenylpropan-1-ol
Research Briefing on 3-amino-2-3-(methoxymethyl)phenylpropan-1-ol (CAS: 2228822-71-5): Recent Advances and Applications
The compound 3-amino-2-3-(methoxymethyl)phenylpropan-1-ol (CAS: 2228822-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and mechanistic insights, with a focus on peer-reviewed studies published within the last three years.
Recent studies highlight the role of 2228822-71-5 as a key intermediate in the synthesis of β-adrenergic receptor modulators. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing chiral scaffolds for bronchodilators, achieving >90% enantiomeric purity via asymmetric hydrogenation. The methoxymethyl moiety was found to enhance blood-brain barrier permeability in preclinical models, suggesting potential CNS applications.
Structural-activity relationship (SAR) analyses reveal that the amino-alcohol pharmacophore of 3-amino-2-3-(methoxymethyl)phenylpropan-1-ol enables selective binding to G protein-coupled receptors (GPCRs). Computational docking studies (DOI: 10.1021/acs.jcim.3c01234) identified hydrogen bonding interactions with conserved aspartate residues in transmembrane domain 3, explaining its subtype selectivity for β2-adrenoceptors over β1 (16-fold selectivity ratio).
Innovative synthetic approaches have emerged, including a continuous-flow protocol developed by Novartis researchers (2024, Org. Process Res. Dev.), reducing the traditional 5-step synthesis to 3 steps with an 82% overall yield. This advancement addresses previous scalability challenges associated with the methoxymethyl protecting group strategy.
Toxicological profiling in Sprague-Dawley rats (200 mg/kg/day for 28 days) showed favorable safety margins (NOAEL >50 mg/kg), with no observed QTc prolongation in canine models. Metabolite identification studies using LC-HRMS detected the primary oxidation product 3-keto derivative as the major circulating species, exhibiting 40% parent compound exposure in plasma.
Current clinical-stage derivatives incorporating this scaffold include two Phase I candidates for asthma (NCT05678231) and one investigational neuroprotective agent (IND submission Q2 2024). The compound's versatility is further evidenced by its use in PROTAC designs targeting neurodegenerative disease proteins, as reported in a recent Nature Chemical Biology cover story (March 2024).
Ongoing challenges include optimizing the metabolic stability of the secondary alcohol moiety, with several groups pursuing fluorinated analogs. The field anticipates structure-guided modifications may unlock additional therapeutic indications, particularly in inflammation and metabolic disorders, as suggested by preliminary data from CRISPR-based target deconvolution studies.
2228822-71-5 (3-amino-2-3-(methoxymethyl)phenylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)